Cas no 54574-49-1 (Benzoic acid, 2-[(1-ethyl-2-methyl-1H-indol-3-yl)carbonyl]-5-nitro-)

• Product Name: Benzoic acid, 2-[(1-ethyl-2-methyl-1H-indol-3-yl)carbonyl]-5-nitro-
• CAS No: 54574-49-1
• MF: C₁₉H₁₆N₂O₅
• MW: 352.340744972229
• CID: 354212
• PubChem ID: 20523561
• Update Time: 2025-04-19

Benzoic acid, 2-[(1-ethyl-2-methyl-1H-indol-3-yl)carbonyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(1-ethyl-2-methyl-1H-indol-3-yl)carbonyl]-5-nitro-
• 2-(1-ethyl-2-methylindole-3-carbonyl)-5-nitrobenzoic acid
• SCHEMBL11261188
• 2-(1-Ethyl-2-methyl-1H-indole-3-carbonyl)-5-nitrobenzoic acid
• FLAOENSWRYYQEU-UHFFFAOYSA-N
• 2-[(1-ethyl-2-methyl-3-indoly)carbonyl]-5-nitrobenzoic acid
• 54574-49-1
• 2-[(1-ethyl-2-methyl-3-indolyl)carbonyl]-5-nitrobenzoic acid
• DTXSID90608357
• 2-[(1-ethyl-2-methyl3-indolyl)carbonyl]-5-nitrobenzoic acid

• Inchi： 1S/C19H16N2O5/c1-3-20-11(2)17(14-6-4-5-7-16(14)20)18(22)13-9-8-12(21(25)26)10-15(13)19(23)24/h4-10H,3H2,1-2H3,(H,23,24)
• InChI Key： FLAOENSWRYYQEU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])C1C2C=CC=CC=2N(CC)C=1C

Computed Properties

• Exact Mass: 352.10598
• Monoisotopic Mass: 352.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 102.44